[2-(Difluoromethoxy)-5-methoxyphenyl]methanol

• IUPAC Name: [2-(difluoromethoxy)-5-methoxyphenyl]methanol
• InChI: InChI=1S/C9H10F2O3/c1-13-7-2-3-8(14-9(10)11)6(4-7)5-12/h2-4,9,12H,5H2,1H3
• InChI Key: YQRVOUVEEKDMSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC(F)F)CO
• Molecular Formula: C9H10F2O3
• Molecular Weight: 204.17 g/mol
• CAS No.: 294860-72-3

Description

[2-(Difluoromethoxy)-5-methoxyphenyl]methanol is an organic compound with the molecular formula C9H10F2O3 It is characterized by the presence of both difluoromethoxy and methoxy groups attached to a phenyl ring, along with a methanol group

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the reaction of 4-difluoromethoxy-o-phenylenediamine with alkali and carbon disulfide in a water solvent, controlling the process conditions through condensation and cyclization stages .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced difluoromethylation reagents and catalysts can streamline the production process, making it more efficient and cost-effective .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, where the methanol group may be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into various reduced forms, depending on the reagents and conditions used.

Substitution: The difluoromethoxy and methoxy groups can participate in substitution reactions, where they are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols or hydrocarbons.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

Medicinal Chemistry

• Anticancer Activity : Research indicates that compounds containing difluoromethoxy groups can exhibit significant anticancer properties. The difluoromethoxy moiety may enhance the lipophilicity of the compound, allowing better membrane permeability and improved bioavailability in cancer treatment protocols .
• Inhibition of Enzymatic Activity : Studies have shown that [2-(difluoromethoxy)-5-methoxyphenyl]methanol can act as an inhibitor for specific enzymes related to cancer cell proliferation. For instance, it has been investigated for its potential to inhibit PRMT5, an enzyme associated with various cancers .
• Drug Design : The unique structural features of this compound make it a candidate for drug design, particularly in creating targeted therapies that require specific interactions with biological targets. The presence of fluorine atoms can modulate the electronic properties of the molecule, influencing its binding affinity to target proteins .

Materials Science

• OLED Materials : The compound has been explored as a potential dopant or host material in organic light-emitting diodes (OLEDs). Its electronic properties are favorable for applications in optoelectronics, providing insights into the development of more efficient OLED devices .
• Nanotechnology Applications : Research into mesoporous materials has identified [2-(difluoromethoxy)-5-methoxyphenyl]methanol as a useful component in the synthesis of nanomaterials, which can be applied in various fields including catalysis and drug delivery systems .

Case Studies

Study	Application	Findings
1	Anticancer Activity	Demonstrated significant inhibition of cancer cell lines with a focus on PRMT5 inhibition .
2	OLED Development	Showed promising results as a dopant material, enhancing the efficiency and stability of OLED devices .
3	Nanoparticle Synthesis	Utilized in creating mesoporous structures that improve drug delivery mechanisms .

Mechanism of Action

The mechanism of action of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol involves its interaction with specific molecular targets and pathways. The difluoromethoxy and methoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biological processes, leading to potential therapeutic effects .

Comparison with Similar Compounds

[2-(Difluoromethoxy)-5-methoxyphenyl]methanol: Unique due to the presence of both difluoromethoxy and methoxy groups.

[2-(Methoxy)-5-methoxyphenyl]methanol: Lacks the difluoromethoxy group, which may alter its chemical properties and reactivity.

[2-(Difluoromethoxy)-5-hydroxyphenyl]methanol: Contains a hydroxy group instead of a methoxy group, affecting its polarity and hydrogen-bonding capabilities.

Uniqueness: The presence of both difluoromethoxy and methoxy groups in [2-(Difluoromethoxy)-5-methoxyphenyl]methanol imparts unique chemical properties, such as increased lipophilicity and potential for hydrogen bonding.

Biological Activity

[2-(Difluoromethoxy)-5-methoxyphenyl]methanol is a synthetic organic compound with the molecular formula C$_9$H$_{10}$F$_2$O$_3$. This compound features both difluoromethoxy and methoxy groups attached to a phenyl ring, which potentially influences its chemical reactivity and biological activity. Research into its biological properties has shown promise in various fields, including medicinal chemistry and pharmacology.

The presence of difluoromethoxy and methoxy groups enhances the compound's lipophilicity, which is crucial for its interaction with biological membranes and targets. The unique structure allows it to serve as a versatile building block in the synthesis of more complex molecules.

The biological activity of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol is primarily attributed to its interaction with specific molecular targets. The difluoromethoxy group may enhance binding affinity to enzymes and receptors, modulating various biological processes. This compound has been investigated for its potential therapeutic effects, particularly in antiviral and anticancer applications.

Antiviral Activity

Recent studies have explored the use of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol as a capsid assembly modulator for Hepatitis B Virus (HBV). In vitro assays demonstrated that certain derivatives exhibited significant antiviral activity while maintaining low cytotoxicity in cell lines such as BHK-21. The MTT viability assay indicated that compounds similar to [2-(Difluoromethoxy)-5-methoxyphenyl]methanol showed promising results, with selectivity indices suggesting effective inhibition of viral replication without detrimental effects on host cells .

Antioxidant Properties

The antioxidant capacity of compounds related to [2-(Difluoromethoxy)-5-methoxyphenyl]methanol has been evaluated through various assays, including DPPH radical-scavenging activity. These studies indicate that methoxy-substituted phenols can effectively reduce oxidative stress by scavenging free radicals, which is critical in preventing cellular damage associated with various diseases .

Comparative Analysis

To better understand the biological potential of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol, a comparative analysis with structurally similar compounds was conducted:

Compound	Lipophilicity (LogP)	IC$_{50}$ (μM)	Selectivity Index
[2-(Difluoromethoxy)-5-methoxyphenyl]methanol	2.4	0.8	12.5
[2-(Methoxy)-5-methoxyphenyl]methanol	1.5	1.7	10
[2-(Difluoromethoxy)-5-hydroxyphenyl]methanol	2.9	3.3	8

This table illustrates that [2-(Difluoromethoxy)-5-methoxyphenyl]methanol exhibits superior potency and selectivity compared to its analogs, indicating its potential as a lead compound in drug development.

Case Studies

• Hepatitis B Virus Capsid Assembly Modulation :
  • A study focused on the synthesis of capsid assembly modulators reported that derivatives of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol significantly inhibited HBV capsid assembly while showing low cytotoxicity in BHK-21 cells. The highest efficacy was observed at concentrations around 200 µM, with a notable selectivity index indicating favorable therapeutic profiles .
• Antioxidant Activity Evaluation :
  • Research evaluating the antioxidant properties of methoxy-substituted phenols demonstrated that compounds similar to [2-(Difluoromethoxy)-5-methoxyphenyl]methanol exhibited strong radical-scavenging abilities, contributing to their potential protective effects against oxidative stress-related diseases .